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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299 Get Quote

Disclaimer: Publicly available analytical data specifically for Bis(2-hexyldecyl) adipate is

limited. The following application notes and protocols are based on established methods for the

closely related and structurally similar compound, Bis(2-ethylhexyl) adipate (DEHA). These

methodologies provide a strong starting point for the characterization of Bis(2-hexyldecyl)
adipate, with the understanding that minor modifications to experimental parameters may be

necessary to account for differences in molecular weight and chromatographic retention times.

Introduction
Bis(2-hexyldecyl) adipate is a high molecular weight branched-chain diester. As a plasticizer,

it is expected to impart flexibility, low-temperature resistance, and durability to various

polymers.[1] Accurate and comprehensive characterization is crucial for its application in

research, drug development, and material science to ensure purity, consistency, and

performance. These application notes provide detailed protocols for the analytical

characterization of Bis(2-hexyldecyl) adipate using chromatographic, spectroscopic, and

thermal analysis techniques.

Physicochemical Properties
The physicochemical properties of Bis(2-hexyldecyl) adipate are essential for its handling,

formulation, and quality control. The following table summarizes the expected properties, with

data for the analogue Bis(2-ethylhexyl) adipate provided for reference.
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Property
Value (for Bis(2-ethylhexyl)
adipate as an analogue)

Reference

Molecular Formula C38H74O4

Molecular Weight 595.0 g/mol

Appearance
Clear, colorless to pale yellow

oily liquid
[1]

Boiling Point
> 200 °C at 1 mmHg

(estimated)

Melting Point < -50 °C (estimated)

Density
~0.91 g/mL at 20 °C

(estimated)

Refractive Index ~1.45 at 20 °C (estimated)

Solubility
Insoluble in water; soluble in

organic solvents
[1]

Chromatographic Analysis
Chromatographic techniques are fundamental for assessing the purity and quantifying the

presence of Bis(2-hexyldecyl) adipate in various matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

and semi-volatile compounds like Bis(2-hexyldecyl) adipate.

Protocol:

Sample Preparation:

For pure substance analysis, dissolve 1 mg of the sample in 1 mL of a suitable solvent

such as hexane or dichloromethane.
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For analysis in a matrix (e.g., polymer, biological sample), perform a solvent extraction

using hexane or a similar non-polar solvent. A clean-up step using solid-phase extraction

(SPE) may be necessary.[2][3]

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 280 °C.

Injection Volume: 1 µL (splitless mode).

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 320 °C.

Hold: 10 minutes at 320 °C.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

MSD Transfer Line Temperature: 290 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-650.

Expected Results: The mass spectrum of Bis(2-hexyldecyl) adipate is expected to show

characteristic fragmentation patterns of adipate esters, including ions corresponding to the loss

of the alkoxy group and rearrangements.
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High-Performance Liquid Chromatography (HPLC)
HPLC can be used for the analysis of Bis(2-hexyldecyl) adipate, particularly for non-volatile

matrices or when derivatization for GC is not desirable.

Protocol:

Sample Preparation: Dissolve the sample in the mobile phase.

HPLC Instrumentation and Conditions:

HPLC System: Agilent 1260 Infinity II or equivalent.

Detector: UV detector at 210 nm or a Refractive Index (RI) detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 95:5 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 10 µL.

Spectroscopic Analysis
Spectroscopic techniques provide crucial information about the chemical structure and

functional groups of Bis(2-hexyldecyl) adipate.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.

Protocol:

Sample Preparation: Place a drop of the neat liquid sample between two KBr or NaCl plates

to form a thin film.
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FTIR Instrumentation and Conditions:

Spectrometer: PerkinElmer Spectrum Two or equivalent.

Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16.

Expected Characteristic FTIR Peaks:

Wavenumber (cm⁻¹) Assignment

~2925, ~2855 C-H stretching (alkane)

~1735 C=O stretching (ester)

~1170 C-O stretching (ester)

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

Protocol:

Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.7 mL of deuterated

chloroform (CDCl₃).

NMR Instrumentation and Conditions:

Spectrometer: Bruker Avance III 400 MHz or equivalent.

¹H NMR:

Pulse Program: zg30

Number of Scans: 16
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Relaxation Delay: 1.0 s

¹³C NMR:

Pulse Program: zgpg30

Number of Scans: 1024

Relaxation Delay: 2.0 s

Expected Chemical Shifts (δ) in ppm (referenced to TMS):

Group ¹H NMR (ppm) ¹³C NMR (ppm)

-CH₃ (terminal) ~0.88 (t) ~14.1

-(CH₂)n- (alkyl chain) ~1.2-1.4 (m) ~22-32

-CH₂-C=O (adipate) ~2.28 (t) ~34.1

-CH-CH₂O- (branch point) ~1.6 (m) ~38.9

-O-CH₂-CH- ~4.0 (d) ~67.0

C=O (ester carbonyl) - ~173.5

Thermal Analysis
Thermal analysis techniques are used to determine the thermal stability and transitions of the

material.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature, providing

information on its thermal stability and decomposition profile.

Protocol:

Sample Preparation: Place 5-10 mg of the sample in an alumina or platinum TGA pan.

TGA Instrumentation and Conditions:
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Instrument: TA Instruments Q500 or equivalent.

Temperature Range: 25 °C to 600 °C.

Heating Rate: 10 °C/min.

Atmosphere: Nitrogen at a flow rate of 50 mL/min.

Differential Scanning Calorimetry (DSC)
DSC is used to measure heat flow associated with thermal transitions, such as the glass

transition temperature (Tg) and melting point.

Protocol:

Sample Preparation: Seal 5-10 mg of the sample in an aluminum DSC pan.

DSC Instrumentation and Conditions:

Instrument: TA Instruments Q2000 or equivalent.

Temperature Program:

Equilibrate at -100 °C.

Ramp at 10 °C/min to 50 °C.

Cool to -100 °C at 10 °C/min.

Ramp at 10 °C/min to 50 °C (second heating scan for analysis).

Atmosphere: Nitrogen at a flow rate of 50 mL/min.
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Caption: Experimental workflow for the characterization of Bis(2-hexyldecyl) adipate.
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Caption: Relationship between analytical techniques and the information obtained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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